17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal 17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal
Brand Name: Vulcanchem
CAS No.: 33300-19-5
VCID: VC20790509
InChI: InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3
SMILES: CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Molecular Formula: C21H27NO3
Molecular Weight: 341.4 g/mol

17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal

CAS No.: 33300-19-5

Cat. No.: VC20790509

Molecular Formula: C21H27NO3

Molecular Weight: 341.4 g/mol

* For research use only. Not for human or veterinary use.

17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17beta-carbonitrile cyclic ethylene acetal - 33300-19-5

Specification

CAS No. 33300-19-5
Molecular Formula C21H27NO3
Molecular Weight 341.4 g/mol
IUPAC Name 17-hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile
Standard InChI InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3
Standard InChI Key ITBGBOBQGVJJRT-UHFFFAOYSA-N
Isomeric SMILES C[C@]12CC=C3[C@H]([C@@H]1CC[C@@]2(C#N)O)CCC4=C3CCC5(C4)OCCO5
SMILES CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Canonical SMILES CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator